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Compound of Interest

Compound Name: KS370G

Cat. No.: B021929 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KS370G, chemically identified as Caffeic Acid Phenethyl Amide (CAPA), is a synthetic

derivative of the naturally occurring compound Caffeic Acid Phenethyl Ester (CAPE). While

sharing structural similarities with CAPE, a well-studied agent with known anti-inflammatory,

antioxidant, and anti-cancer properties, KS370G's amide linkage confers greater metabolic

stability, making it a compound of significant interest for therapeutic development. This

technical guide provides a comprehensive overview of the chemical structure, biological

activities, and underlying mechanisms of action of KS370G, with a focus on presenting

quantitative data and detailed experimental methodologies.

Chemical Structure and Identification
The foundational step in understanding the therapeutic potential of KS370G lies in its precise

molecular architecture.

Chemical Name: Caffeic Acid Phenethyl Amide[1][2]

IUPAC Name: (E)-3-(3,4-dihydroxyphenyl)-N-(2-phenylethyl)prop-2-enamide

SMILES: O=C(/C=C/c1cc(O)c(O)cc1)NCCc1ccccc1

Molecular Formula: C₁₇H₁₇NO₃
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Molecular Weight: 283.32 g/mol

Chemical Structure:

Caption: Chemical Structure of KS370G.

Biological Activity and Quantitative Data
KS370G has demonstrated a range of biological activities, primarily focusing on its anti-cancer

and cardioprotective effects. The following table summarizes key quantitative data from in vitro

studies.

Cell Line Assay Type Parameter Value (µM) Reference

HeLa (Cervical

Cancer)

Cytotoxicity

(MTT Assay)
IC₅₀ 112 [1]

BE(2)-C

(Neuroblastoma)

Cytotoxicity

(MTT Assay)
IC₅₀ 12 [1]

Mechanism of Action: Signaling Pathways
The therapeutic effects of KS370G are attributed to its modulation of key cellular signaling

pathways. While direct and exhaustive studies on KS370G are ongoing, its mechanism is

largely inferred from its structural analog, CAPE, which is a known inhibitor of the Nuclear

Factor-kappa B (NF-κB) pathway. NF-κB is a critical transcription factor involved in

inflammatory responses, cell survival, and proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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